Cas no 1499031-86-5 (Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-)

• Product Name: Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-
• CAS No: 1499031-86-5
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5281161
• Update Time: 2025-05-20

Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-

• Inchi： 1S/C9H12ClNS/c1-7-5-12-8(11-7)4-9(6-10)2-3-9/h5H,2-4,6H2,1H3
• InChI Key： WPFMMBANVBTJEW-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC1(CCl)CC1

Additional information on Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-

Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-

The compound Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl-, with the CAS number 1499031-86-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is characterized by a five-membered ring containing sulfur and nitrogen atoms. The structure of this compound includes a thiazole ring substituted with a chloromethylcyclopropyl group at the 2-position and a methyl group at the 4-position, making it a unique derivative with potential applications in drug design and material synthesis.

Recent studies have highlighted the importance of thiazole derivatives in various chemical and biological systems. For instance, researchers have explored the role of Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl- in modulating cellular processes, particularly in its ability to interact with specific protein targets. This interaction has been shown to influence enzyme activity and signal transduction pathways, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The thiazole ring's inherent aromaticity and electron-withdrawing groups make it a promising candidate for use in organic electronics. Recent advancements in materials science have demonstrated that derivatives like Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl- can be incorporated into organic semiconductors, enhancing their performance in devices such as field-effect transistors and light-emitting diodes.

The synthesis of Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that this compound is readily available for further studies and applications.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure, stability, and reactivity. These studies have revealed that the chloromethylcyclopropyl group significantly influences the compound's reactivity, making it a versatile building block for constructing more complex molecules.

In conclusion, Thiazole, 2-[[1-(chloromethyl)cyclopropyl]methyl]-4-methyl- (CAS No. 1499031-86-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.